Cas no 2225148-49-0 (Schembl22828168)

• Product Name: Schembl22828168
• CAS No: 2225148-49-0
• MF: C₂₈H₃₉N₃O₁₂
• MW: 609.622168779373
• CID: 5019234
• PubChem ID: 139034004
• Update Time: 2025-10-31

Schembl22828168 Chemical and Physical Properties

Names and Identifiers

• Schembl22828168
• E85771
• 3-[2-[2-[2-[2-[2-[2-[[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 1-[[2-(2,6-Dioxo-3-piperidyl)-1,3-dioxo-4-isoindolinyl]amino]-3,6,9,12,15,18-hexaoxahenicosan-21-oic Acid
• 3-[2-[2-[2-[2-[2-[2-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• SY309956
• 1-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino}-3,6,9,12,15,18-hexaoxahenicosan-21-oic acid
• MFCD32173791
• Pomalidomide-PEG6-COOH
• Pomalidomide-PEG6-CO2H
• 1-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)-3,6,9,12,15,18-hexaoxahenicosan-21-oic acid
• Pomalidomide-PEG6-C2-acid
• 2225148-49-0

• Inchi： 1S/C28H39N3O12/c32-23-5-4-22(26(35)30-23)31-27(36)20-2-1-3-21(25(20)28(31)37)29-7-9-39-11-13-41-15-17-43-19-18-42-16-14-40-12-10-38-8-6-24(33)34/h1-3,22,29H,4-19H2,(H,33,34)(H,30,32,35)
• InChI Key： NBDBXIANAMQQQU-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NCCOCCOCCOCCOCCOCCOCCC(=O)O)=O

Computed Properties

• Exact Mass: 609.25337369g/mol
• Monoisotopic Mass: 609.25337369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 23
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 188

Additional information on Schembl22828168

Introduction to Compound with CAS No. 2225148-49-0 and Product Name Schembl22828168

Compound with the CAS number 2225148-49-0 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, also referred to by the product name Schembl22828168, is being explored for its potential therapeutic applications in various medical conditions. The growing interest in this compound is driven by its unique chemical properties and the promising preliminary findings from recent studies.

The chemical structure of 2225148-49-0 encompasses a complex arrangement of atoms that contributes to its distinctive pharmacological profile. Researchers have been particularly intrigued by its ability to interact with specific biological targets, which may lead to novel treatment modalities for diseases that are currently challenging to manage effectively. The molecular design of this compound suggests a high degree of specificity, which is a critical factor in the development of safe and efficacious drugs.

In recent years, there has been a surge in the use of computational methods to predict the biological activity of chemical compounds. The product name Schembl22828168 is associated with advanced computational models that have been employed to screen large libraries of compounds for potential therapeutic value. These models have shown great promise in identifying candidates that exhibit desirable pharmacokinetic and pharmacodynamic properties, thereby expediting the drug discovery process.

One of the most exciting aspects of 2225148-49-0 is its potential application in the treatment of inflammatory diseases. Inflammatory responses are central to many pathological processes, and modulating these responses can lead to significant therapeutic benefits. Preliminary studies have indicated that this compound may inhibit key inflammatory pathways, thereby reducing inflammation and associated symptoms. The ability to target these pathways with high specificity makes Schembl22828168 a compelling candidate for further investigation.

The field of oncology has also seen considerable interest in 2225148-49-0. Cancer is a complex group of diseases characterized by uncontrolled cell growth and proliferation. Researchers are exploring various strategies to target cancer cells while minimizing damage to healthy tissues. The unique properties of this compound suggest that it may interfere with critical cellular processes in cancer cells, leading to their selective destruction. This potential makes Schembl22828168 an attractive candidate for further preclinical and clinical studies.

Another area where 2225148-49-0 shows promise is in the management of neurodegenerative disorders. Diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, which leads to cognitive decline and motor dysfunction. The ability of this compound to cross the blood-brain barrier and interact with neuronal receptors makes it a promising candidate for treating these conditions. Recent studies have suggested that it may help protect neurons from damage and slow down disease progression.

The development of any new pharmaceutical agent involves rigorous testing to ensure its safety and efficacy. The journey from a promising chemical entity like 2225148-49-0 to an approved drug involves multiple stages, including preclinical studies, clinical trials, and regulatory approvals. The product name Schembl22828168 is associated with ongoing research efforts aimed at elucidating the mechanisms of action of this compound and evaluating its potential in human patients.

Advances in analytical chemistry have enabled researchers to study the interactions between compounds like 2225148-49-0 and biological targets at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided valuable insights into the structure-activity relationships (SAR) of this compound. These findings are crucial for optimizing its chemical structure to enhance its biological activity and reduce potential side effects.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and developed. AI algorithms can analyze vast datasets rapidly, identifying patterns that may not be apparent through traditional methods. The product name Schembl22828168 is associated with AI-driven platforms that have been used to predict the binding affinity of 2225148-49-0 to various biological targets. These predictions have guided researchers in designing more effective derivatives of this compound.

Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for advancing the development of new drugs like 2225148-49-0. Such collaborations facilitate the sharing of resources, expertise, and data, which accelerates the drug discovery process. The product name Schembl22828168 represents one such collaborative initiative aimed at bringing new therapeutic options to patients who suffer from debilitating diseases.

In conclusion, compound with CAS number 2225148-49-0, known by the product name Schembl22828168, represents a significant advancement in pharmaceutical research. Its unique chemical properties and promising preliminary findings make it a compelling candidate for further investigation across various therapeutic areas. As research continues, we can expect more insights into its potential applications and mechanisms of action, which may lead to novel treatments for some of the most challenging medical conditions.